2-(Aminomethyl)-4-ethylbenzo[d]oxazole

• Molecular Formula: C10H12N2O
• Molecular Weight: 176.21 g/mol
• IUPAC Name: (4-ethyl-1,3-benzoxazol-2-yl)methanamine
• InChI: InChI=1S/C10H12N2O/c1-2-7-4-3-5-8-10(7)12-9(6-11)13-8/h3-5H,2,6,11H2,1H3
• InChI Key: ZKPBCCJPGIOMSP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)OC(=N2)CN

Description

2-(Aminomethyl)-4-ethylbenzo[d]oxazole is a chemical scaffold of significant interest in medicinal chemistry and anticancer drug discovery. As a benzoxazole derivative, it is part of a privileged class of nitrogen- and oxygen-containing heterocycles known for their broad pharmacological potential. The 2-aminomethyl side chain provides a versatile handle for further functionalization, allowing researchers to conjugate various structural fragments or develop molecular hybrids for structure-activity relationship (SAR) studies. This compound and its structural analogs are primarily investigated for their capacity to interact with key biological targets involved in oncogenesis. Research on related 2-aminobenzothiazole and benzoxazole derivatives has demonstrated potent activity against a range of tumor-related proteins, including tyrosine kinases, serine/threonine kinases, and phosphoinositide 3-kinases (PI3Ks) . The PI3K/AKT/mTOR signaling pathway is a frequently dysregulated network in human cancers, making it a prominent target for therapeutic intervention . Compounds featuring the aminomethylbenzoxazole core are valued in hit-to-lead optimization campaigns aimed at developing new, potent, and selective anticancer agents with improved efficacy and lower toxicity profiles compared to existing chemotherapies . Applications: This product is intended for use in biochemical research, hit identification, and lead optimization in oncology-focused projects. It serves as a key synthetic intermediate for constructing more complex molecules or probe compounds. Note: This product is For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Aminomethyl)-4-ethylbenzo[d]oxazole typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the reaction of 2-aminophenol with ethyl bromoacetate, followed by cyclization in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions to facilitate the formation of the oxazole ring .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Catalysts and solvents are carefully selected to ensure efficient production while minimizing environmental impact .

Chemical Reactions Analysis

Types of Reactions: 2-(Aminomethyl)-4-ethylbenzo[d]oxazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxazole derivatives.

Reduction: Reduction reactions can convert the oxazole ring into more saturated heterocycles.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the oxazole ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens, alkyl halides, and organometallic compounds are employed under controlled conditions.

Major Products: The major products formed from these reactions include various substituted oxazoles, which can be further functionalized for specific applications .

Scientific Research Applications

2-(Aminomethyl)-4-ethylbenzo[d]oxazole has diverse applications in scientific research:

Chemistry: It serves as a building block for synthesizing more complex heterocyclic compounds.

Biology: The compound exhibits antimicrobial properties, making it a candidate for developing new antibiotics.

Medicine: It is explored for its potential in drug discovery, particularly in designing antitubercular and anticancer agents.

Industry: The compound is used in the synthesis of polymers and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(Aminomethyl)-4-ethylbenzo[d]oxazole involves its interaction with molecular targets such as enzymes and receptors. The oxazole ring can participate in hydrogen bonding and π-π interactions, facilitating binding to biological macromolecules. This interaction can modulate the activity of enzymes or receptors, leading to therapeutic effects .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Key analogs of 2-(Aminomethyl)-4-ethylbenzo[d]oxazole include derivatives with varying substituents on the benzoxazole ring. A comparative analysis is provided below:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications	Reference
2-(Aminomethyl)-4-ethylbenzo[d]oxazole	4-Ethyl, 2-aminomethyl	C₁₀H₁₂N₂O	176.22 g/mol	Enhanced lipophilicity; drug precursor
2-(Pyridin-4-yl)benzo[d]oxazole (3e)	2-Pyridinyl	C₁₂H₈N₂O	196.20 g/mol	Anticancer activity; moderate yield (52%)
2-(Quinolin-6-yl)benzo[d]oxazole (3f)	2-Quinolinyl	C₁₆H₁₀N₂O	246.26 g/mol	High yield (76%); antimicrobial potential
2-(Difluoromethoxy)-4-ethylbenzo[d]oxazole	4-Ethyl, 2-difluoromethoxy	C₁₀H₉F₂NO₂	213.18 g/mol	Enhanced metabolic stability
4-Bromo-2-ethylbenzo[d]oxazole	4-Bromo, 2-ethyl	C₉H₈BrNO	242.07 g/mol	Halogenated analog; synthetic intermediate

Key Observations :

• Lipophilicity: The ethyl group in 2-(Aminomethyl)-4-ethylbenzo[d]oxazole increases logP compared to unsubstituted benzoxazoles, favoring membrane permeability .
• Reactivity: The aminomethyl group provides a nucleophilic site for further functionalization, unlike halogenated analogs (e.g., 4-bromo derivatives), which are typically used in cross-coupling reactions .
• Biological Activity: Quinolinyl and pyridinyl analogs exhibit notable antimicrobial and anticancer activities, suggesting that bulky aromatic substituents enhance target binding .

Computational and Structural Insights

Density functional theory (DFT) studies on benzoxazole derivatives reveal that electron-donating groups (e.g., aminomethyl) lower the HOMO-LUMO gap, enhancing reactivity . X-ray crystallography of 2-aminobenzoxazole analogs confirms intramolecular hydrogen bonds between the amino group and adjacent heteroatoms, stabilizing the planar conformation critical for bioactivity .